Cas no 1822680-11-4 (6-(Difluoromethoxy)-3-iodo-1-methyl-1H-indazole)

• Product Name: 6-(Difluoromethoxy)-3-iodo-1-methyl-1H-indazole
• CAS No: 1822680-11-4
• MF: C₉H₇F₂IN₂O
• MW: 324.065961122513
• CID: 4820847
• Update Time: 2025-11-02

6-(Difluoromethoxy)-3-iodo-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethoxy)-3-iodo-1-methyl-1H-indazole

• Inchi： 1S/C9H7F2IN2O/c1-14-7-4-5(15-9(10)11)2-3-6(7)8(12)13-14/h2-4,9H,1H3
• InChI Key： FWCZGCNJPVWQOR-UHFFFAOYSA-N
• SMILES： IC1C2C=CC(=CC=2N(C)N=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.2
• Topological Polar Surface Area: 27

Additional information on 6-(Difluoromethoxy)-3-iodo-1-methyl-1H-indazole

Comprehensive Overview of 6-(Difluoromethoxy)-3-iodo-1-methyl-1H-indazole (CAS No. 1822680-11-4)

6-(Difluoromethoxy)-3-iodo-1-methyl-1H-indazole (CAS No. 1822680-11-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indazole derivative features a difluoromethoxy group at the 6-position and an iodo substituent at the 3-position, making it a versatile intermediate for drug discovery and material science applications. Its unique structural attributes, including the 1-methyl-1H-indazole core, contribute to its potential in modulating biological targets, particularly in kinase inhibition and metabolic pathway regulation.

The compound's difluoromethoxy moiety is a key functional group that enhances metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry. Researchers are increasingly exploring its applications in the development of targeted therapies, especially for conditions like inflammation and oncology. The presence of the iodo group further allows for versatile cross-coupling reactions, enabling the synthesis of more complex molecules through palladium-catalyzed transformations—a hot topic in synthetic organic chemistry circles.

In recent years, 6-(Difluoromethoxy)-3-iodo-1-methyl-1H-indazole has been referenced in patent literature for its role in creating small-molecule inhibitors. Its structural framework aligns with current trends in fragment-based drug design, where modular building blocks are used to optimize pharmacokinetic properties. This approach resonates with the growing demand for precision medicine, a frequently searched term in AI-driven drug development platforms. The compound’s compatibility with high-throughput screening (HTS) assays also makes it valuable for academic and industrial labs focusing on hit-to-lead optimization.

From a synthetic chemistry perspective, the stability of the 1-methyl-1H-indazole scaffold under various reaction conditions has been widely documented. This robustness is critical for researchers investigating late-stage functionalization strategies—a trending subtopic in organic synthesis forums. Additionally, the difluoromethoxy group’s resistance to oxidative degradation aligns with industry preferences for longer-lasting bioactive compounds, a recurring theme in drug lifespan discussions across search engines.

Environmental and regulatory considerations further highlight the compound’s advantages. Unlike heavier halogens, the iodo substituent offers a balance between reactivity and safety, addressing concerns about green chemistry principles—a top search query among sustainable science communities. Moreover, the compound’s solid-state stability at room temperature simplifies storage logistics, a practical benefit for laboratory efficiency often overlooked in technical literature.

Ongoing studies explore the 6-(Difluoromethoxy)-3-iodo-1-methyl-1H-indazole’s potential in crystal engineering, where its planar aromatic system could contribute to co-crystal formations with improved solubility profiles. This intersects with the rising interest in amorphous solid dispersions for poorly soluble APIs—a frequently cited challenge in pharmaceutical formulation discussions. Computational chemists have also modeled its electronic properties to predict reactivity patterns, leveraging AI-assisted molecular modeling tools that dominate contemporary research workflows.

In summary, 6-(Difluoromethoxy)-3-iodo-1-methyl-1H-indazole (CAS No. 1822680-11-4) represents a multifaceted tool for innovators tackling next-generation therapeutics and advanced material synthesis. Its structural features address multiple pain points in modern chemistry, from reaction scalability to bioisostere design, while aligning with digital-era research methodologies like cheminformatics and automated synthesis planning.